Cas no 76638-13-6 (7,7-Dimethyloxepan-2-one)
7,7-Dimethyloxepan-2-one structure
Product Name:7,7-Dimethyloxepan-2-one
CAS No:76638-13-6
MF:C8H14O2
MW:142.195562839508
CID:2801564
PubChem ID:69705078
Update Time:2025-04-21
7,7-Dimethyloxepan-2-one Chemical and Physical Properties
Names and Identifiers
-
- DTXSID60741129
- 7,7-Dimethyloxepan-2-one
- SCHEMBL6209797
- 76638-13-6
- DTXCID20691873
-
- Inchi： 1S/C8H14O2/c1-8(2)6-4-3-5-7(9)10-8/h3-6H2,1-2H3
- InChI Key： DPDKDGXYHZLYEH-UHFFFAOYSA-N
- SMILES： O1C(CCCCC1(C)C)=O
Computed Properties
- Exact Mass: 142.099379685g/mol
- Monoisotopic Mass: 142.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 26.3Ų
7,7-Dimethyloxepan-2-one Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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